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Compound of Interest

Compound Name: N-Boc-DL-phenylalaninol

Cat. No.: B115902 Get Quote

Disclaimer: This document provides a comprehensive overview of the safety and handling

precautions for N-Boc-DL-phenylalaninol. It is intended for researchers, scientists, and drug

development professionals. The information herein has been synthesized from available safety

data sheets for structurally related compounds, primarily N-Boc-L-phenylalaninol, due to the

absence of a specific Safety Data Sheet (SDS) for the DL-racemic mixture. Users should

always consult the most current SDS for the specific product they are using and conduct a

thorough risk assessment before handling this chemical.

Hazard Identification and Classification
While a specific hazard classification for N-Boc-DL-phenylalaninol is not readily available,

data from related compounds suggests that it may be harmful if inhaled, swallowed, or

absorbed through the skin, and may cause irritation to the skin, eyes, and respiratory tract.[1]

[2] The following table summarizes the potential hazards based on analogous compounds.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Not Classified
May be harmful if swallowed.

[1]

Acute Toxicity, Dermal Not Classified
May be harmful in contact with

skin.

Acute Toxicity, Inhalation Not Classified May be harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2 Causes skin irritation.

Serious Eye Damage/Eye

Irritation
Category 2A Causes serious eye irritation.

Specific Target Organ Toxicity -

Single Exposure
Category 3

May cause respiratory

irritation.[1]

Note: This classification is extrapolated from data on similar compounds and should be used

for guidance purposes only. A formal hazard assessment has not been established for N-Boc-
DL-phenylalaninol.

Personal Protective Equipment (PPE)
To minimize exposure risk, appropriate personal protective equipment must be worn when

handling N-Boc-DL-phenylalaninol. The following table outlines the recommended PPE.

Body Part Equipment Specification

Eyes/Face
Safety glasses with side-

shields or goggles

Conforming to EN166 (EU) or

NIOSH (US) standards.[1][2]

Hands Chemical-resistant gloves

Nitrile rubber, >0.11 mm

thickness, breakthrough time

>480 minutes.[2]

Body Laboratory coat Standard protective clothing.

Respiratory Dust mask or respirator
Use in poorly ventilated areas

or when dust is generated.[2]
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Safe Handling and Storage
Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.[2]

Avoid formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.[2]

Wash hands thoroughly after handling.

Keep away from heat, sparks, and open flames.

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Recommended storage temperature: 2-8 °C.

Experimental Protocols: Emergency Procedures
First Aid Measures
The following table details the immediate actions to be taken in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[1]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards Arising from the Chemical: Hazardous combustion products may include

carbon oxides (CO, CO2) and nitrogen oxides (NOx).[1]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment (see Section 2). Avoid breathing dust.
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Sweep up the spilled solid and place it in a suitable container for

disposal. Avoid generating dust. Clean the affected area with soap and water.

Visual Guides to Safety and Handling
The following diagrams illustrate key safety and handling workflows for N-Boc-DL-
phenylalaninol.
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Preparation

Handling

Post-Handling Storage

Conduct Risk Assessment

Gather Appropriate PPE

Prepare Well-Ventilated Work Area

Weighing in Fume Hood

Transferring Chemical

Performing Reaction

Decontaminate Work Area Store in a Cool, Dry, Well-Ventilated Area

Dispose of Waste Properly

Remove and Dispose of PPE

Wash Hands Thoroughly
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen if Needed

Wash with Soap and Water
Remove Contaminated Clothing

Flush Eyes with Water
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Medical Attention

if irritation persists immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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